Cas no 1805075-88-0 (4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805075-88-0
• MF: C₈H₂F₆INO₃
• MW: 401.001275539398
• CID: 4839396
• Update Time: 2025-05-22

4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H2F6INO3/c9-7(10,11)4-2(15)1-3(6(17)18)16-5(4)19-8(12,13)14/h1H,(H,17,18)
• InChI Key： CCOZRAKTECWPEC-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)N=C(C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 3.8
• Topological Polar Surface Area: 59.4

Additional information on 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid

Comprehensive Overview of 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805075-88-0)

The compound 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805075-88-0) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. Its unique structural features, including the presence of iodo, trifluoromethoxy, and trifluoromethyl groups, make it a valuable intermediate for the synthesis of complex molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and the development of advanced materials.

One of the most intriguing aspects of 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid is its role in the design of fluorinated compounds, which are increasingly sought after for their enhanced stability and bioavailability. The incorporation of fluorine atoms into organic molecules is a hot topic in modern chemistry, as it often leads to improved pharmacokinetic properties. This compound, with its trifluoromethyl and trifluoromethoxy moieties, exemplifies the growing trend toward fluorine-rich building blocks in medicinal chemistry.

In addition to its pharmaceutical relevance, CAS No. 1805075-88-0 is also of interest in the field of agrochemicals. The pyridine core structure is a common motif in herbicides and insecticides, and the introduction of iodo and trifluoromethyl groups can significantly alter the biological activity of these compounds. This has led to a surge in searches for halogenated pyridine derivatives and their applications in crop protection.

The synthesis and characterization of 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid require advanced techniques in organic chemistry, such as cross-coupling reactions and fluorination methods. These processes are often discussed in academic forums and industry publications, reflecting the compound's importance in chemical synthesis. Researchers looking for efficient synthetic routes or scale-up protocols for this compound will find a wealth of information in recent literature.

Another area where this compound shines is in the development of functional materials. The trifluoromethyl group, in particular, is known to influence the electronic properties of materials, making it a key component in the design of organic electronics and liquid crystals. As the demand for high-performance materials grows, so does the interest in fluorinated pyridine derivatives like this one.

From an SEO perspective, keywords such as "fluorinated pyridine synthesis", "trifluoromethyl pyridine applications", and "iodo-pyridine derivatives" are highly relevant to this compound. These terms align with current trends in chemical research and are frequently searched by professionals seeking cutting-edge information. By focusing on these long-tail keywords, this article aims to provide valuable insights while optimizing for search engine visibility.

In conclusion, 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805075-88-0) is a versatile and highly functionalized compound with broad applications across multiple industries. Its unique combination of halogen and fluorine substituents makes it a standout choice for researchers exploring new frontiers in chemistry and materials science. Whether you're investigating drug discovery, agrochemical development, or advanced materials, this compound offers a wealth of opportunities for innovation.